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Compound of Interest

Compound Name: Albac

Cat. No.: B3428439

This technical support center provides troubleshooting guidance and frequently asked
guestions regarding Albac® premix uniformity in animal feed. The information is tailored for
researchers, scientists, and drug development professionals to address specific issues that
may be encountered during experimental trials and feed preparation.

Troubleshooting Guide

This guide addresses common issues related to achieving a uniform mix of Albac® in animal
feed.
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] specific mixer and
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agent if segregation is
a persistent issue.
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content. What is an

acceptable CV?

accepted target for
medicated feed is a
CV of 10% or less.[1]

[2]

your mixing process,
from ingredient
weighing to sample
collection.2. Conduct
a Mixer Evaluation:
Perform a mixer
uniformity test using a
tracer (such as salt) to
assess the
performance of your
equipment.3. Verify
Analytical Method:
Ensure the analytical
method used to
quantify bacitracin is
validated for your feed

matrix.

Could the physical

properties of Albac®
AU-003 ) o

itself be contributing to

mixing issues?

Albac® is a granular
premix that has
undergone a
"Chilsonation" process
to improve its physical
characteristics.[5] This
process of dry
granulation is
designed to enhance
flowability and reduce
dust, which generally
aids in uniform mixing.
[6][7][8] However, if
the particle size of the
Albac® granules is
significantly different
from the other feed
components,
segregation can still

occur.

1. Particle Size
Analysis: If possible,
conduct a particle size
analysis of your
Albac® premix and
the other major feed
ingredients to identify
any significant
disparities.2. Use of a
Suitable Carrier:
Ensure the carrier
used in your
intermediate premix
has a similar particle
size to the final feed to
facilitate even
distribution.[9]
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While Albac® is 1. Moisture Control:
generally stable, Ensure all feed
certain feed ingredients are stored
ingredients with high in a dry environment
Are there any known ] )
, _ moisture content or to prevent clumping.2.
interactions between _
unusual surface Consider a Surfactant:
AU-004 Albac® and other feed ] o
) ) properties could In cases of significant
ingredients that could ] ] )
] ] potentially lead to electrostatic charging,
affect uniformity? ]
clumping or a food-grade
electrostatic charges, surfactant may be
hindering uniform considered to improve
distribution. particle flow.

Frequently Asked Questions (FAQs)

Q1: What is Albac® and what are its key physical properties relevant to feed mixing?

Albac® is a feed additive premix containing zinc bacitracin. It is described as a granular
premix, which is a result of a patented "Chilsonation" process.[5] This process is a form of dry
granulation or agglomeration that binds fine particles together to create larger, more uniform
granules.[6][7][8] The primary benefits of this process for feed manufacturing are:

e Improved Flowability: The granular nature allows the premix to flow more freely, reducing the
risk of clumping and bridging in feed manufacturing equipment.[5]

e Reduced Dust: The agglomeration process minimizes the presence of fine particles, leading
to less dust during handling and mixing.[5] This not only improves safety but also ensures
the active ingredient is not lost as airborne dust.

o Enhanced Stability: The granular form can help protect the bacitracin from environmental
factors.[5]

Q2: What is the recommended mixing procedure for Albac®?

The manufacturer of Albac® recommends preparing an intermediate premix to ensure its
proper distribution in the final feed.[7] This involves mixing Albac® with a carrier, such as
ground corn or soybean meal, before adding it to the main batch of feed.[7]
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Q3: How can | verify the uniformity of Albac® in my experimental feed?

To verify the uniformity, you need to collect multiple samples from a single batch of feed and
analyze them for bacitracin content. A common method is to take at least 10 samples from
different locations within the mixer or from different points in the feed distribution system. The
results are then used to calculate the mean concentration and the coefficient of variation (CV).

Q4: What analytical methods are suitable for determining the concentration of bacitracin in
animal feed?

Several analytical methods can be used to quantify bacitracin in feed samples. These include:

» Microbiological Assays: These traditional methods measure the antibiotic activity of
bacitracin against a susceptible bacterial strain.

» High-Performance Liquid Chromatography (HPLC): HPLC methods offer higher specificity
and can separate bacitracin from other compounds in the feed matrix.

 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive
and specific method for the accurate quantification of bacitracin.

Experimental Protocols
Protocol for Assessing Feed Uniformity

Objective: To determine the uniformity of Albac® premix in a batch of animal feed by
measuring the concentration of a tracer (e.g., salt) or the active ingredient (bacitracin) in
multiple samples.

Materials:

Sample collection probes

Sterile sample bags or containers

A batch of feed mixed with Albac® premix

Analytical equipment for tracer or bacitracin analysis
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Procedure:

e Sample Collection:

[¢]

Collect at least 10 samples from the mixer immediately after the mixing cycle is complete.

[¢]

If sampling from a horizontal mixer, collect samples from various points along its length
and at different depths.

[e]

If sampling from a vertical mixer, collect samples at different heights.

[e]

Alternatively, collect samples at regular intervals as the feed is discharged from the mixer.

e Sample Preparation:

o Properly label each sample.

o Prepare the samples for analysis according to the requirements of the chosen analytical
method. This may involve grinding, extraction, and dilution.

e Analysis:

o Analyze each sample for the concentration of the tracer or bacitracin.

o Perform the analysis in duplicate or triplicate for each sample to ensure accuracy.

o Data Analysis:

o Calculate the mean concentration of the analyte across all samples.

o Calculate the standard deviation (SD) of the concentrations.

o Calculate the Coefficient of Variation (CV) using the following formula: CV (%) = (Standard
Deviation / Mean) x 100

Interpretation of Results: A lower CV indicates a more uniform mix. A CV of 10% or less is
generally considered acceptable for medicated feeds.
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Visualizations

Troubleshooting Logic for Albac® Premix Non-
Uniformity
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Caption: Troubleshooting workflow for Albac® premix uniformity issues.
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Recommended Workflow for Incorporating Albac®
Premix

Intermediate Premix Preparation
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Weigh Albac®

Blend Albac® and Carrier
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Click to download full resolution via product page

Caption: Recommended workflow for adding Albac® to animal feed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. researchgate.net [researchgate.net]

3. feeco.com [feeco.com]

4. foodfeedfinechemicals.glatt.com [foodfeedfinechemicals.glatt.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-body-img
https://www.benchchem.com/product/b3428439?utm_src=pdf-body
https://www.benchchem.com/product/b3428439?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=boV951CLEJk
https://www.researchgate.net/publication/319453350_The_effect_of_dry_granulation_on_flow_behaviour_of_pharmaceutical_powders_during_die_filling
https://feeco.com/agglomeration-pelletizing-equipment-in-agriculture/
https://foodfeedfinechemicals.glatt.com/technology-know-how/processes/agglomeration/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

5. What is the Agglomeration Process? What You Need to Know | Tipton Mills
[tiptonmills.com]

e 6. balchem.com [balchem.com]

e 7. m.youtube.com [m.youtube.com]

o 8. etheses.bham.ac.uk [etheses.bham.ac.uk]

e 9. Ingredient Agglomeration | Prinova ® [prinovaglobal.com]

 To cite this document: BenchChem. [Technical Support Center: Albac® Premix Uniformity].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428439+#issues-with-albac-premix-uniformity-in-
animal-feed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.tiptonmills.com/blog/what-is-the-agglomeration-process-what-you-need-to-know/
https://www.tiptonmills.com/blog/what-is-the-agglomeration-process-what-you-need-to-know/
https://balchem.com/hnh/products/powders/agglomeration-systems/
https://m.youtube.com/watch?v=bkDf4c_pVV0
https://etheses.bham.ac.uk/id/eprint/10256/7/Zhuo2020PhD.pdf
https://www.prinovaglobal.com/us/en/manufacturing-solutions/particle-technologies/ingredient-agglomeration
https://www.benchchem.com/product/b3428439#issues-with-albac-premix-uniformity-in-animal-feed
https://www.benchchem.com/product/b3428439#issues-with-albac-premix-uniformity-in-animal-feed
https://www.benchchem.com/product/b3428439#issues-with-albac-premix-uniformity-in-animal-feed
https://www.benchchem.com/product/b3428439#issues-with-albac-premix-uniformity-in-animal-feed
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3428439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

